Cas no 906516-98-1 (Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate)
906516-98-1 structure
Product Name:Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
CAS No:906516-98-1
MF:C14H18O4
MW:250.290324687958
CID:2108507
Update Time:2023-08-03
Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
- NSC239751
- Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
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- Inchi: 1S/C14H18O4/c1-10-12(18-14(2,3)17-10)13(15)16-9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3
- InChI Key: WMCJGFZBKNHHNV-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(=O)OCC2C=CC=CC=2)OC1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- Topological Polar Surface Area: 44.8
Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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